Cas no 62557-12-4 (4-Thiazoleacetic acid, 2-[[(methylamino)carbonyl]amino]-)

• Product Name: 4-Thiazoleacetic acid, 2-[[(methylamino)carbonyl]amino]-
• CAS No: 62557-12-4
• MF: C₇H₉N₃O₃S
• MW: 215.229659795761
• CID: 440308
• PubChem ID: 20288645
• Update Time: 2025-04-19

4-Thiazoleacetic acid, 2-[[(methylamino)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, 2-[[(methylamino)carbonyl]amino]-
• 2-[2-(methylcarbamoylamino)-1,3-thiazol-4-yl]acetic acid
• 2-(3-methylureido)thiazol-4-ylacetic acid
• DTXSID40604682
• {2-[(Methylcarbamoyl)amino]-1,3-thiazol-4-yl}acetic acid
• 62557-12-4
• KLJLENAZCWNUEC-UHFFFAOYSA-N
• SCHEMBL11373904

• Inchi： 1S/C7H9N3O3S/c1-8-6(13)10-7-9-4(3-14-7)2-5(11)12/h3H,2H2,1H3,(H,11,12)(H2,8,9,10,13)
• InChI Key： KLJLENAZCWNUEC-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1NC(NC)=O

Computed Properties

• Exact Mass: 215.03657
• Monoisotopic Mass: 215.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 91.32